N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide

• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol
• IUPAC Name: N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C20H19ClN2O2S/c1-4-18(24)23(16-7-5-6-15(21)12-16)20-22-19(13(2)26-20)14-8-10-17(25-3)11-9-14/h5-12H,4H2,1-3H3
• InChI Key: NXYQJDBXCBGGLE-UHFFFAOYSA-N
• SMILES: CCC(=O)N(C1=CC(=CC=C1)Cl)C2=NC(=C(S2)C)C3=CC=C(C=C3)OC

Description

N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide, also known as CMMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. CMMP belongs to the class of thiazole-containing compounds and is synthesized using a multi-step process.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide involves the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects
Studies have shown that N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide can reduce the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6). The compound has also been found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress. In addition, N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. However, the compound has certain limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide. One potential area of research is the development of new drugs based on the structure of N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide. Another area of research is the investigation of the compound's potential role in the treatment of neurodegenerative diseases. Further studies are also needed to determine the optimal dosage and administration route of N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide and to evaluate its safety and efficacy in clinical trials.
Conclusion
In conclusion, N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide, or N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound exhibits anti-inflammatory, analgesic, and anti-tumor effects and has a potential role in the treatment of neurodegenerative diseases. Further research is needed to fully understand the compound's mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide involves a multi-step process that includes the reaction of 4-methoxyphenylacetic acid with thionyl chloride to form 4-methoxyphenylacetyl chloride. The resulting compound is then reacted with 2-amino-4-methyl-5-thiazolecarboxylic acid to form the intermediate product, which is further reacted with 3-chlorobenzoyl chloride to yield N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide.

Scientific Research Applications

N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been the subject of extensive scientific research due to its potential therapeutic properties. Studies have shown that N-(3-chlorophenyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide exhibits anti-inflammatory, analgesic, and anti-tumor effects. The compound has also been found to have a potential role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.